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Compound of Interest

Compound Name: Bz-RS-iSer(3-Ph)-OMe

Cat. No.: B556248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of

Bz-RS-iSer(3-Ph)-OMe (Methyl (2R,3S)-3-(benzoylamino)-2-hydroxy-3-phenylpropanoate), a

key intermediate in the synthesis of taxane diterpenoids and a compound with noted biological

activities, including potential cytotoxic, antiviral, and immunomodulatory effects.[1][2][3]

Overview of Bz-RS-iSer(3-Ph)-OMe
Chemical Name: Methyl (2R,3S)-3-(benzoylamino)-2-hydroxy-3-phenylpropanoate.[3]

CAS Number: 32981-85-4.[1]

Molecular Formula: C₁₇H₁₇NO₄.[1]

Molecular Weight: 299.3 g/mol .[1]

Appearance: A solid.[1]

Primary Use: Intermediate in the synthesis of 7-epi-10-deacetyltaxol.[1] It is also investigated

for its biological activities as a Taxol derivative.[2][3]
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The selection of an appropriate solvent is critical for the successful use of Bz-RS-iSer(3-Ph)-
OMe in any experimental setting. Solubility can be influenced by factors such as temperature,

purity of the compound, and the presence of other solutes. The following table summarizes the

recommended solvents for this compound based on available data.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Notes on Use

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 189

Highly

Recommended.

Bz-RS-iSer(3-

Ph)-OMe is

readily soluble in

DMSO.[1] It is a

common solvent

for preparing

concentrated

stock solutions

for in vitro and in

vivo studies.[2]

For long-term

storage of stock

solutions, it is

recommended to

store at -20°C or

-80°C.[2]

Acetonitrile C₂H₃N 41.05 81.6

Recommended.

The compound is

soluble in

acetonitrile.[1]

This solvent is

useful for

analytical

techniques such

as HPLC and for

chemical

reactions where

a polar aprotic

solvent is

required.

Methanol CH₄O 32.04 64.7 Recommended.

Bz-RS-iSer(3-
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Ph)-OMe is

soluble in

methanol.[1]

Methanol is a

versatile polar

protic solvent

suitable for a

range of

applications,

including as a

reaction solvent

or for preparing

solutions for

analysis.

Dimethylformami

de (DMF)
C₃H₇NO 73.09 153

Potentially

Useful. While not

explicitly listed

for this specific

compound, DMF

is a common and

effective solvent

for protected

amino acids and

peptides, and

can be

considered if

other

recommended

solvents are not

suitable for a

particular

application.[4][5]

[6]

N-Methyl-2-

pyrrolidone

(NMP)

C₅H₉NO 99.13 202 Potentially

Useful. Similar to

DMF, NMP is a

highly polar
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solvent widely

used in peptide

synthesis and for

dissolving

compounds with

low solubility in

other organic

solvents.[4][6]

Experimental Protocols
3.1. Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mg/mL stock solution of Bz-RS-iSer(3-Ph)-OMe
in DMSO.

Materials:

Bz-RS-iSer(3-Ph)-OMe (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes

Procedure:

Accurately weigh 10 mg of Bz-RS-iSer(3-Ph)-OMe and transfer it to a sterile vial.

Add 1 mL of anhydrous DMSO to the vial.

Vortex or sonicate the mixture at room temperature until the solid is completely dissolved,

resulting in a clear solution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[2]

3.2. Preparation of a Working Solution for In Vivo Studies (Aqueous Formulation)

This protocol provides a method for preparing a working solution suitable for in vivo

administration, starting from a DMSO stock solution.[2]

Materials:

10 mg/mL Bz-RS-iSer(3-Ph)-OMe in DMSO (from Protocol 3.1)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl)

Procedure:

To prepare 1 mL of working solution, begin with 100 µL of the 10 mg/mL DMSO stock

solution.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix gently but thoroughly.

The final concentration of Bz-RS-iSer(3-Ph)-OMe in this formulation will be 1 mg/mL.

It is recommended to prepare this working solution fresh on the day of use.[2]

3.3. Preparation of a Working Solution for In Vivo Studies (Oil-Based Formulation)

For studies requiring a non-aqueous, oil-based vehicle, the following protocol can be used.[2]

Materials:

10 mg/mL Bz-RS-iSer(3-Ph)-OMe in DMSO (from Protocol 3.1)
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Corn oil

Procedure:

To prepare 1 mL of the oil-based working solution, start with 100 µL of the 10 mg/mL DMSO

stock solution.

Add 900 µL of corn oil.

Mix thoroughly by vortexing or sonication until a uniform suspension or solution is achieved.

The final concentration of Bz-RS-iSer(3-Ph)-OMe will be 1 mg/mL.

This formulation should also be prepared fresh on the day of use.[2]

Diagrams and Workflows
4.1. Logical Workflow for Solvent Selection

The following diagram illustrates a decision-making process for selecting a suitable solvent for

Bz-RS-iSer(3-Ph)-OMe based on the experimental requirements.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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